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Compound of Interest

Compound Name: 2-Aminopropanamide

Cat. No.: B1330713

This technical guide provides a comprehensive overview of the biological and chemical
properties of D-Alaninamide, with a focus on its role in enzymatic processes and its
significance in microbiology and biotechnology. This document is intended for researchers,
scientists, and drug development professionals.

Introduction

D-Alaninamide is the amide derivative of the D-enantiomer of the amino acid alanine. It serves
as a crucial intermediate in various biochemical and synthetic pathways. Notably, it is a key
substrate for the enzymatic production of D-alanine, a vital component of the bacterial cell wall.
This guide will delve into the physicochemical properties of D-Alaninamide, its role in the D-
alanine metabolic pathway, and detailed experimental protocols for its synthesis, analysis, and
enzymatic conversion.

Physicochemical and Biological Properties

D-Alaninamide is a white to off-white crystalline solid that is soluble in water and polar organic
solvents.[1][2] Its chirality is a key feature, influencing its biological activity and interactions.[1]
D-Alaninamide is primarily recognized for its role as a substrate for D-alaninamide specific
amidase (D-amidase), an enzyme that catalyzes its hydrolysis to produce D-alanine and
ammonia.

Table 1: Physicochemical Properties of D-Alaninamide Hydrochloride
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Property Value Reference
CAS Number 71810-97-4 [2]
Molecular Formula C3H9CIN20 [2]
Molecular Weight 124.57 g/mol [2]
White to off-white crystalline
Appearance (2]
powder
Melting Point Approximately 218-224°C [2]
N Soluble in water and 1% acetic
Solubility ” [2]
aci

Role in D-Alanine Metabolism and Bacterial Cell
Wall Synthesis

D-Alaninamide is a direct precursor to D-alanine, an essential component of the peptidoglycan
layer of bacterial cell walls. The enzymatic conversion of D-Alaninamide to D-alanine is a
critical step in making this non-proteinogenic amino acid available for cell wall biosynthesis.
The subsequent incorporation of D-alanine into the pentapeptide side chains of peptidoglycan
is crucial for the structural integrity and rigidity of the bacterial cell wall.

Below is a diagram illustrating the enzymatic conversion of D-Alaninamide and the subsequent
incorporation of D-alanine into the bacterial cell wall synthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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